2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-2-methylpropanamide
• InChI: InChI=1S/C18H28ClN3O4S/c1-18(2,26-16-7-5-15(19)6-8-16)17(23)20-13-14-9-11-22(12-10-14)27(24,25)21(3)4/h5-8,14H,9-13H2,1-4H3,(H,20,23)
• InChI Key: UPGQSNJGHCDDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1CCN(CC1)S(=O)(=O)N(C)C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C18H28ClN3O4S
• Molecular Weight: 418.0 g/mol
• CAS No.: 2034422-11-0

Description

2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C18H28ClN3O4S and its molecular weight is 417.95. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Binding Studies

Research has been conducted on structurally related compounds to understand their molecular interactions with specific receptors. For example, the study on the molecular interaction of a related antagonist with the CB1 cannabinoid receptor provides insights into the conformational analysis and pharmacophore models, suggesting the importance of certain structural moieties for receptor binding (Shim et al., 2002).

Synthesis and Structural Analysis

Research into the synthesis of polyamides containing various functional groups, including those structurally similar to the compound , has been explored. Studies have detailed the synthesis routes, molecular weights, and solubility properties of these polyamides, contributing to a broader understanding of related compounds' chemical properties (Hattori & Kinoshita, 1979).

Potential Biological Applications

Although direct studies on the specific compound may be limited, related research on compounds with similar structural features has investigated their biological activities. For example, studies on the toxicological evaluation of structurally related flavors with modifying properties have assessed their safety for use in food and beverage applications, providing a foundation for understanding the potential biological implications of structurally similar compounds (Arthur et al., 2015).

Antagonistic Properties

Investigations into the synthesis and biological screening of compounds with piperazine components have explored their antagonistic properties against various receptors. This research contributes to the understanding of how structural modifications can influence biological activity, which is relevant for the development of therapeutics (Broadley et al., 2011).